Cas no 2172465-08-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid
• CAS No: 2172465-08-4
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6599326
• PubChem ID: 165536466
• Update Time: 2025-08-05

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid
• 2172465-08-4
• EN300-1515283
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,3-dimethylbenzoic acid

• Inchi： 1S/C26H24N2O5/c1-15-11-17(12-22(16(15)2)25(30)31)28-24(29)13-27-26(32)33-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,23H,13-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HQWKEGFCURCFBK-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=C(C(=O)O)C(C)=C(C)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic Acid (CAS No. 2172465-08-4)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid, identified by its CAS number 2172465-08-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorene moiety, specifically linked through a methoxycarbonyl group, enhances the compound's solubility and stability in various solvents. Additionally, the amino and acetamido functionalities provide sites for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid make it a valuable candidate for such investigations. For instance, the fluorene ring is known to interact with biological targets in a manner similar to certain natural products and drug molecules, suggesting potential applications in targeted therapy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop analogs that exhibit enhanced binding affinity and selectivity towards specific enzymes and receptors. This has been particularly relevant in the context of kinases and other enzymes implicated in cancer signaling pathways. The methoxycarbonyl group serves as a versatile handle for further derivatization, allowing chemists to explore different chemical space while maintaining the core pharmacological activity.

The dimethyl substitution on the benzoic acid core further influences the compound's electronic properties and spatial orientation, which are critical factors in determining its interaction with biological targets. These modifications can fine-tune the compound's pharmacokinetic profile, including its solubility, metabolic stability, and distribution within the body. Such attributes are essential for evaluating its suitability for clinical translation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and improve oral bioavailability. The incorporation of a fluorene group into 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid aligns with this trend, making it an attractive scaffold for developing next-generation therapeutics. Furthermore, the presence of an acetamido group provides a site for hydrogen bonding interactions, which can be exploited to improve binding affinity and selectivity.

In academic research circles, this compound has been explored as a potential lead molecule for drug discovery programs targeting various diseases. Its unique structural features have prompted investigations into its mechanism of action and potential therapeutic benefits. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathogenesis. These findings have sparked interest among pharmaceutical companies looking to develop novel treatments based on innovative molecular scaffolds.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid involves multi-step organic transformations that showcase the synthetic prowess required to produce complex molecules. Key synthetic strategies include protection-deprotection tactics to handle reactive functional groups such as the amino and carboxylic acid moieties. The use of advanced purification techniques ensures high purity levels necessary for biological testing.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic methods such as NMR spectroscopy and mass spectrometry. These analyses provide critical insights into its molecular structure and help validate synthetic pathways. Additionally, computational studies have been employed to predict its behavior in different environments, aiding in the design of experiments and optimization of synthetic routes.

The potential applications of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid) extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where similar compounds have been used to develop functional materials with unique optical and electronic properties. This interdisciplinary relevance underscores the versatility of this molecular scaffold.

In conclusion, 5-2-({(9H-fluorene^-9-yl)methoxycarbonyl}amino)acetamido-2,3-dimethylbenzoic acid (CAS No. 2172465-08--4), represents a significant advancement in medicinal chemistry due to its intricate structure and promising biological activities. Its development as a lead compound for drug discovery highlights the importance of innovative molecular scaffolds in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial drug development efforts.